4-[(4-Fluorophenoxy)methyl]-1,3-thiazol-2-amine

• Molecular Formula: C10H9FN2OS
• Molecular Weight: 224.26 g/mol
• IUPAC Name: 4-[(4-fluorophenoxy)methyl]-1,3-thiazol-2-amine
• InChI: InChI=1S/C10H9FN2OS/c11-7-1-3-9(4-2-7)14-5-8-6-15-10(12)13-8/h1-4,6H,5H2,(H2,12,13)
• InChI Key: KBBPRDSKTGFDBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC2=CSC(=N2)N)F

Description

4-[(4-Fluorophenoxy)methyl]-1,3-thiazol-2-amine is a chemical compound with the molecular formula C10H9FN2OS. It is a member of the thiazole family, which is known for its diverse biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(4-Fluorophenoxy)methyl]-1,3-thiazol-2-amine typically involves the reaction of 4-fluorophenol with thiazole derivatives under specific conditions. One common method includes the use of a base such as potassium carbonate in a solvent like dimethylformamide (DMF) at elevated temperatures. The reaction proceeds through nucleophilic substitution, where the fluorophenol reacts with a thiazole derivative to form the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the use of catalysts and advanced purification techniques such as chromatography can further improve the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

4-[(4-Fluorophenoxy)methyl]-1,3-thiazol-2-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the fluorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Potassium carbonate in DMF at elevated temperatures.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a sulfoxide or sulfone derivative, while reduction may produce a thiazolidine derivative .

Scientific Research Applications

4-[(4-Fluorophenoxy)methyl]-1,3-thiazol-2-amine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial agent.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[(4-Fluorophenoxy)methyl]-1,3-thiazol-2-amine involves its interaction with specific molecular targets. The thiazole ring is known to interact with various enzymes and receptors, potentially inhibiting their activity. This compound may also interfere with cellular pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Similar Compounds

4-[(4-Chloro-3-(trifluoromethyl)phenyl]-4-piperidinol: Known for its analgesic properties.

4-(4-Amino-3-fluorophenoxy)-N-methylpicolinamide: Used in research for its potential therapeutic applications.

Uniqueness

4-[(4-Fluorophenoxy)methyl]-1,3-thiazol-2-amine is unique due to its specific combination of a fluorophenoxy group and a thiazole ring. This structure imparts distinct chemical and biological properties, making it a valuable compound for various applications .